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Compound of Interest

Compound Name: Glyco-obeticholic acid

Cat. No.: B607667

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of Glyco-
obeticholic acid in a laboratory setting. The following procedural guidance is designed to
ensure the safe use, storage, and disposal of this compound, fostering a secure research
environment.

Product Identification and Physicochemical Properties

Glyco-obeticholic acid is the glycine conjugate and an active metabolite of obeticholic acid.[1]
It is a farnesoid X receptor (FXR) agonist and is supplied as a solid.[1][2] While it is not
classified as a hazardous substance, adherence to standard laboratory safety protocols is
essential.[1]
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Property Data

N-[(3a,5B,60,70)-6-ethyl-3,7-dihydroxy-24-

oxocholan-24-yl]-glycine

Chemical Name

Synonyms Obeticholic Acid Glycine Conjugate

Molecular Formula C2sH47NOs[1]

Molecular Weight 477.7 g/mol [1]

Appearance Solid[1]

Storage Temperature -20°C[1][3]

Solubility DMF: 20 mg/mLDMSO: 10 mg/mLEthanol: 15
mg/mL[1]

Stability > 4 years at -20°C[1]

Personal Protective Equipment (PPE)

While Glyco-obeticholic acid is not classified as hazardous, appropriate PPE should be worn
at all times in a laboratory setting to minimize exposure and ensure personal safety.
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PPE Category Specific Recommendations

Wear impermeable and resistant gloves. Nitrile
) gloves are a suitable choice for incidental
Hand Protection ] )
contact with non-hazardous chemicals. Inspect

gloves for any damage before use.

Safety glasses with side shields or goggles are
Eye Protection mandatory to protect against splashes or

airborne particles.

] A standard laboratory coat should be worn to
Body Protection ) )
protect skin and clothing.

Not generally required under normal handling

conditions in a well-ventilated area. If weighing
Respiratory Protection out large quantities or if dust generation is likely,

consider working in a fume hood or ventilated

balance enclosure.

Operational Plans
Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining the integrity of
the compound and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area to minimize inhalation of any dust.

Avoid generating dust when handling the solid form. Use appropriate tools for transferring
the powder.

Minimize contact with skin, eyes, and clothing.

Wash hands thoroughly after handling, even if gloves were worn.

Do not eat, drink, or smoke in the laboratory.
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Storage:
» Store the compound at -20°C in a tightly sealed container.[1][3]

o Ensure the storage container is clearly labeled.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and ensure safety.

Spill Cleanup Protocol:
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Spill Response Workflow Disposal Workflow for Glyco-obeticholic Acid

Generate Waste
(Unused compound or
contaminated materials)

Alert personnel in the immediate area

:

Don appropriate PPE: Collect waste in a designated,

SlEl Eaety sealed, and clearly labeled container.
- Gloves (nitrile)

- Safety glasses

:

Cover the spill with absorbent material
(e.g., paper towels) to prevent spread. Segregate from hazardous waste streams.

:

Mechanically collect the spilled solid.

For powders, gently sweep or scoop. . .
Avoid creating dust. Store waste container in a
designated area away from
l incompatible materials.

Decontaminate the spill area.
Wipe the surface with a suitable disinfectant
(e.g., 70% ethanol or 10% bleach solution),
followed by a water rinse.

l Contact Institutional EHS

for pickup and disposal guidance.

Place all contaminated materials
(absorbent pads, gloves, etc.)
in a sealed bag for disposal.

l Complete any required
waste disposal forms.

Wash hands thoroughly with soap and water.

Waste Disposed

Spill Cleaned

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607667#personal-protective-equipment-for-handling-
glyco-obeticholic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.caymanchem.com/product/28242/glyco-obeticholic-acid
https://www.targetmol.com/compound/glyco-obeticholic%20acid
https://www.clinisciences.com/en/other-products-186/glyco-obeticholic-acid-highly-pure-1789001821.html
https://www.benchchem.com/product/b607667#personal-protective-equipment-for-handling-glyco-obeticholic-acid
https://www.benchchem.com/product/b607667#personal-protective-equipment-for-handling-glyco-obeticholic-acid
https://www.benchchem.com/product/b607667#personal-protective-equipment-for-handling-glyco-obeticholic-acid
https://www.benchchem.com/product/b607667#personal-protective-equipment-for-handling-glyco-obeticholic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607667?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

